(4-(Cyclopropylsulfonyl)piperazin-1-yl)(6-(pyrrolidin-1-yl)pyrimidin-4-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound includes a cyclopropylsulfonyl group attached to a piperazine ring, which is further connected to a pyrimidine ring that is also attached to a pyrrolidine ring. The InChI code for this compound is 1S/C12H19N5/c1-2-6-16(5-1)11-9-12(15-10-14-11)17-7-3-13-4-8-17/h9-10,13H,1-8H2 .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 365.45. The IUPAC name is 4-(1-piperazinyl)-6-(1-pyrrolidinyl)pyrimidine .Scientific Research Applications
Applications in Synthesis of N-heterocycles
Synthesis of N-heterocycles via Sulfinimines
Chiral sulfinamides, particularly tert-butanesulfinamide, have been highlighted for their role in the asymmetric synthesis of N-heterocycles via sulfinimines. This method offers a pathway to diverse structures including piperidines, pyrrolidines, and azetidines, which are core components of many natural products and compounds with therapeutic relevance (Philip et al., 2020).
Metabolic Pathways and Drug Interactions
N-dealkylation of Arylpiperazine Derivatives
Arylpiperazine derivatives, including pyrimidinylpiperazine, undergo extensive metabolism including CYP3A4-dependent N-dealkylation. These metabolites are significant for their serotonin receptor-related effects, highlighting the importance of understanding these pathways for therapeutic applications (Caccia, 2007).
DPP IV Inhibitors
Recent Patents of Dipeptidyl Peptidase IV Inhibitors
DPP IV inhibitors, including compounds with pyrrolidine and pyrimidine structures, are important for treating type 2 diabetes mellitus. These inhibitors work by preventing the degradation of incretin molecules, highlighting the therapeutic potential of compounds with similar structures (Mendieta et al., 2011).
CNS Drug Synthesis
Functional Chemical Groups in CNS Drug Synthesis
A literature review identified heterocycles with nitrogen, sulfur, and oxygen as significant for synthesizing compounds with CNS activity. These compounds, including those with pyridine, pyrimidine, and piperidine structures, offer a broad range of effects from depression to euphoria (Saganuwan, 2017).
Mechanism of Action
Target of Action
The compound contains a piperazine and a pyrimidine ring, which are common structural motifs in many biologically active compounds . These structures often interact with various protein targets in the body, but without specific studies, it’s hard to predict the exact target of this compound.
Mode of Action
The mode of action would depend on the specific target protein. Generally, compounds like this can bind to the active site or allosteric sites of their target proteins, modulating their activity .
Biochemical Pathways
The affected pathways would depend on the target of the compound. Piperazine and pyrimidine derivatives have been found to interact with a wide range of biochemical pathways .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its chemical structure. Piperazine derivatives are generally well absorbed and can be metabolized by cytochrome P450 enzymes .
Properties
IUPAC Name |
(4-cyclopropylsulfonylpiperazin-1-yl)-(6-pyrrolidin-1-ylpyrimidin-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N5O3S/c22-16(14-11-15(18-12-17-14)19-5-1-2-6-19)20-7-9-21(10-8-20)25(23,24)13-3-4-13/h11-13H,1-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNYAUFQFWRIGJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NC=NC(=C2)C(=O)N3CCN(CC3)S(=O)(=O)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.